Cas no 946759-44-0 (3-(3-Nitrophenoxy)piperidine)
3-(3-Nitrophenoxy)piperidine is a nitrophenyl-substituted piperidine derivative with applications in pharmaceutical and agrochemical research. Its structure combines a piperidine core with a 3-nitrophenoxy substituent, making it a versatile intermediate for synthesizing bioactive compounds. The nitro group enhances reactivity, facilitating further functionalization, while the piperidine moiety contributes to conformational flexibility and binding affinity. This compound is particularly valuable in medicinal chemistry for developing potential CNS-targeting agents due to its ability to modulate receptor interactions. High purity and well-defined synthetic pathways ensure reproducibility in research applications. Its stability under standard laboratory conditions makes it suitable for diverse experimental workflows.
3-(3-Nitrophenoxy)piperidine structure
Product Name:3-(3-Nitrophenoxy)piperidine
CAS No:946759-44-0
MF:C11H14N2O3
MW:222.240462779999
CID:1001182
PubChem ID:24902329
Update Time:2025-05-21
3-(3-Nitrophenoxy)piperidine Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-Nitrophenoxy)piperidine
- WMB75944
- DTXSID70647906
- AKOS010950778
- 946759-44-0
- CS-0269216
- BB 0261918
- EN300-363438
-
- MDL： MFCD08688448
- Inchi： 1S/C11H14N2O3/c14-13(15)9-3-1-4-10(7-9)16-11-5-2-6-12-8-11/h1,3-4,7,11-12H,2,5-6,8H2
- InChI Key： KEZVNFHKMNOBOA-UHFFFAOYSA-N
- SMILES： O(C1C=CC=C(C=1)[N+](=O)[O-])C1CNCCC1
Computed Properties
- Exact Mass: 222.10000
- Monoisotopic Mass: 222.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 67.1Ų
Experimental Properties
- PSA: 67.08000
- LogP: 2.57760
3-(3-Nitrophenoxy)piperidine Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
3-(3-Nitrophenoxy)piperidine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(3-Nitrophenoxy)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 023232-1g |
3-(3-Nitrophenoxy)piperidine |
946759-44-0 | 1g |
5119CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 023232-500mg |
3-(3-Nitrophenoxy)piperidine |
946759-44-0 | 500mg |
3332CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 023232-1g |
3-(3-Nitrophenoxy)piperidine |
946759-44-0 | 1g |
5119.0CNY | 2021-07-10 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 023232-500mg |
3-(3-Nitrophenoxy)piperidine |
946759-44-0 | 500mg |
3332.0CNY | 2021-07-10 | ||
| TRC | N901453-5mg |
3-(3-Nitrophenoxy)piperidine |
946759-44-0 | 5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N901453-10mg |
3-(3-Nitrophenoxy)piperidine |
946759-44-0 | 10mg |
$ 65.00 | 2022-06-03 | ||
| TRC | N901453-50mg |
3-(3-Nitrophenoxy)piperidine |
946759-44-0 | 50mg |
$ 115.00 | 2022-06-03 | ||
| Enamine | EN300-363438-0.05g |
3-(3-nitrophenoxy)piperidine |
946759-44-0 | 0.05g |
$624.0 | 2023-03-02 | ||
| Enamine | EN300-363438-0.1g |
3-(3-nitrophenoxy)piperidine |
946759-44-0 | 0.1g |
$653.0 | 2023-03-02 | ||
| Enamine | EN300-363438-0.25g |
3-(3-nitrophenoxy)piperidine |
946759-44-0 | 0.25g |
$683.0 | 2023-03-02 |
3-(3-Nitrophenoxy)piperidine Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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